Cas no 700870-64-0 (Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester)

Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester structure
700870-64-0 structure
Product Name:Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester
CAS No:700870-64-0
MF:C12H23NO2
MW:213.316523790359
CID:557224
PubChem ID:45095095
Update Time:2025-04-19

Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,(1-ethyl-4-piperidinyl)methyl ester
    • Butanoic acid, (1-ethyl-4-piperidinyl)methyl ester (9CI)
    • (1-Ethyl-4-piperidinyl)methyl butyrate
    • 700870-64-0
    • Inchi: 1S/C12H23NO2/c1-3-5-12(14)15-10-11-6-8-13(4-2)9-7-11/h11H,3-10H2,1-2H3
    • InChI Key: PYMQHZYCYRCEPC-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)CC1CCN(CC)CC1

Computed Properties

  • Exact Mass: 213.173
  • Monoisotopic Mass: 213.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 2.1
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